Cas no 898777-69-0 ( )

• Product name: &nbsp
• CAS No: 898777-69-0
• MF: C₁₄H₁₅O₃F₃
• MW: 288.2623
• CID: 874042
• PubChem ID: 24727512

  Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-oxo-5-(2-trifluoromethylphenyl)valerate
• ethyl 5-oxo-5-[2-(trifluoromethyl)phenyl]pentanoate
• DTXSID20645730
• 898777-69-0
• MFCD02261340
• ethyl 5-oxo-5-(2-(trifluoromethyl)phenyl)pentanoate
• AKOS016022894
• ETHYL5-OXO-5-(2-TRIFLUOROMETHYLPHENYL)VALERATE
•  

• MDL： MFCD02261340
• Inchi： InChI=1S/C14H15F3O3/c1-2-20-13(19)9-5-8-12(18)10-6-3-4-7-11(10)14(15,16)17/h3-4,6-7H,2,5,8-9H2,1H3
• InChI Key： LQKOJVYUCCNKRI-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCC(=O)C1=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 288.09700
• Monoisotopic Mass: 288.09732882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 3

Experimental Properties

• Density: 1.198
• Boiling Point: 354.3°C at 760 mmHg
• Flash Point: 162.4°C
• Refractive Index: 1.462
• PSA: 43.37000
• LogP: 3.62150

  Security Information

  Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones